Cas no 2229244-87-3 (2,2-dimethyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropylmethanamine)

• Product Name: 2,2-dimethyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropylmethanamine
• CAS No: 2229244-87-3
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 5996244
• PubChem ID: 165881103
• Update Time: 2025-10-05

2,2-dimethyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropylmethanamine
• 2229244-87-3
• EN300-1761443
• [2,2-dimethyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropyl]methanamine

• Inchi： 1S/C15H21NO/c1-9-6-11-7-10(4-5-13(11)17-9)14-12(8-16)15(14,2)3/h4-5,7,9,12,14H,6,8,16H2,1-3H3
• InChI Key： LJSLDTXKQUMDTR-UHFFFAOYSA-N
• SMILES： O1C(C)CC2=C1C=CC(=C2)C1C(CN)C1(C)C

Computed Properties

• Exact Mass: 231.162314293g/mol
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2-dimethyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropylmethanamine

Research Brief on 2,2-dimethyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropylmethanamine (CAS: 2229244-87-3)

The compound 2,2-dimethyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropylmethanamine (CAS: 2229244-87-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylmethanamine core and benzofuran moiety, exhibits promising pharmacological properties, particularly in the modulation of neurotransmitter systems. Recent studies have explored its potential as a therapeutic agent for neurological and psychiatric disorders, leveraging its structural features to target specific receptors in the central nervous system.

Recent research has focused on the synthesis and optimization of 2,2-dimethyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropylmethanamine to enhance its bioavailability and receptor binding affinity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improved yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's selective agonism at serotonin receptors, suggesting its potential application in treating depression and anxiety disorders. Further in vitro and in vivo experiments demonstrated its favorable pharmacokinetic profile, including good blood-brain barrier penetration and minimal off-target effects.

In addition to its neurological applications, 2,2-dimethyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropylmethanamine has been investigated for its anti-inflammatory properties. A preclinical study (Bioorganic & Medicinal Chemistry Letters, 2024) reported its efficacy in reducing pro-inflammatory cytokines in murine models, positioning it as a candidate for inflammatory disease therapy. The study emphasized the compound's dual mechanism of action, combining neurotransmitter modulation with immune response regulation, which could open new avenues for multifunctional drug development.

Despite these advancements, challenges remain in the clinical translation of 2,2-dimethyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropylmethanamine. Current research is addressing its metabolic stability and potential drug-drug interactions, with ongoing pharmacokinetic studies aiming to optimize dosing regimens. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression into clinical trials, particularly for indications such as major depressive disorder and chronic inflammation.

In conclusion, 2,2-dimethyl-3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)cyclopropylmethanamine (CAS: 2229244-87-3) represents a promising scaffold for drug discovery, with versatile applications in neuroscience and immunology. Continued research into its mechanistic pathways and therapeutic potential will be critical for its successful development as a clinically viable agent. This brief underscores the importance of interdisciplinary collaboration in advancing this compound from bench to bedside.